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Compound of Interest

Compound Name: Amidosulfuron

Cat. No.: B046393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
amidosulfuron, a sulfonylurea herbicide. The information is presented to support research,
development, and analytical activities. All quantitative data are summarized in tables for
straightforward comparison, and detailed experimental methodologies, based on internationally
recognized OECD guidelines, are provided.

Chemical Identity and Structure

Amidosulfuron is the common name for 1-(4,6-dimethoxypyrimidin-2-yl)-3-(N-mesyl-N-
methylsulfamoyl)urea[1]. Its crystalline powder form is the subject of this guide.

Chemical Structure:
Caption: 2D Chemical Structure of Amidosulfuron.

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of amidosulfuron
crystalline powder.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula CoH15Ns507S2 [1112]
Molecular Weight 369.37 g/mol

Appearance White, crystalline powder

Melting Point/Range 160 - 163 °C

Table 2: Solubility and Partitioning Properties

Property Value Conditions Reference
Water Solubility 3.3 mg/L pH 3
9.0 mg/L pH 7
13500 mg/L pH 10
LogP (Octanol/Water

. o -0.49 pH 5
Partition Coefficient)
-1.9 pH 7
-2.2 pH 9
pKa (Dissociation

35

Constant)

Table 3: Other Physicochemical Properties

Property Value Conditions Reference

Vapor Pressure 1.3x107° Pa 20 °C

Stabilit Unstable in solution;
abili
Y Hygroscopic

Experimental Protocols
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The following sections detail the generalized experimental methodologies for determining the
key physicochemical properties of amidosulfuron, based on the OECD Guidelines for the
Testing of Chemicals.

Melting Point/Melting Range (OECD Guideline 102)

The melting point is determined as the temperature at which the phase transition from solid to
liquid occurs at atmospheric pressure.

Method: Capillary Method

o Sample Preparation: A small amount of the finely powdered amidosulfuron is introduced
into a capillary tube, which is then sealed at one end. The powder is compacted by tapping
the tube.

o Apparatus: A melting point apparatus consisting of a heated block or bath and a calibrated
thermometer or temperature sensor is used.

e Procedure: The capillary tube containing the sample is placed in the heating block. The
temperature is raised at a steady rate.

o Observation: The temperatures at which the first signs of melting are observed and at which
the substance becomes completely liquid are recorded. This range is reported as the melting
range.

o Calibration: The apparatus is calibrated using certified reference standards with known
melting points.

Water Solubility (OECD Guideline 105)

Water solubility is determined as the saturation mass concentration of the substance in water at
a given temperature. Given amidosulfuron's solubility, the Flask Method is appropriate.

Method: Flask Method

o Apparatus: A glass flask with a stirrer, a constant temperature bath, and an analytical system
for quantification (e.g., HPLC).
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e Procedure:

o

An excess amount of amidosulfuron crystalline powder is added to a known volume of
water in the flask.

o

The flask is maintained at a constant temperature (e.g., 20 °C) in the water bath.

[¢]

The mixture is stirred for a sufficient time to reach equilibrium (e.g., 24-48 hours).
Preliminary tests can determine the required equilibration time.

[¢]

After equilibration, the stirring is stopped, and the undissolved powder is allowed to settle.

e Analysis: A sample of the clear aqueous solution is taken, filtered or centrifuged to remove
any solid particles, and the concentration of amidosulfuron is determined using a validated
analytical method like High-Performance Liquid Chromatography (HPLC).

o Replicates: The experiment is performed in replicate to ensure the precision of the results.

Vapor Pressure (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature.

Method: Static Method

o Apparatus: A vacuum-tight sample cell of a known volume, a pressure measuring device
(manometer), and a constant temperature bath.

e Procedure:
o A sample of amidosulfuron is placed in the sample cell.
o The cell is evacuated to remove air and then brought to the desired constant temperature.

o The system is allowed to reach equilibrium, where the pressure inside the cell becomes
constant.
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o Measurement: The pressure at equilibrium, which is the vapor pressure of the substance at
that temperature, is measured.

o Temperature Range: Measurements are made at a series of different temperatures to
establish the vapor pressure curve.

Partition Coefficient (n-octanol/water) - LogP (OECD
Guideline 107)

The partition coefficient (P) is the ratio of the equilibrium concentrations of a dissolved
substance in a two-phase system of two largely immiscible solvents, n-octanol and water. LogP
is its logarithmic form.

Method: Shake Flask Method

e Preparation: n-octanol and water are mutually saturated before the experiment. Buffered
water is used to control the pH, which is crucial for ionizable compounds like
amidosulfuron.

e Procedure:
o A known amount of amidosulfuron is dissolved in either water or n-octanol.
o This solution is placed in a flask with a known volume of the other solvent.
o The flask is shaken at a constant temperature until equilibrium is reached.

e Phase Separation: The two phases are separated by centrifugation.

o Analysis: The concentration of amidosulfuron in each phase is determined by a suitable
analytical method (e.g., HPLC-UV).

o Calculation: The patrtition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the agueous phase. LogP is the base-10 logarithm of
P.

Dissociation Constant - pKa (OECD Guideline 112)
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The dissociation constant (pKa) is a measure of the strength of an acid in solution.

Method: Titration Method

Apparatus: A pH meter with a calibrated electrode, a temperature-controlled vessel, and a
precision burette.

Procedure:

o A known amount of amidosulfuron is dissolved in a suitable solvent (e.g., water with a
co-solvent if necessary).

o The solution is titrated with a standard solution of a strong base (e.g., NaOH).

Measurement: The pH of the solution is measured after each addition of the titrant.

Calculation: A titration curve of pH versus the volume of titrant added is plotted. The pKa is
determined from the pH at the half-equivalence point of the titration.

Mode of Action and Experimental Workflow

Visualizations
Biochemical Pathway: Mode of Action of Amidosulfuron

Amidosulfuron is a herbicide that functions by inhibiting the enzyme acetolactate synthase
(ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is critical for the
biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

8/9 Tech Support


https://www.benchchem.com/product/b046393?utm_src=pdf-body-img
https://www.benchchem.com/product/b046393?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Amidosulfuron | C9H15N507S2 | CID 91777 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Amidosulfuron [sitem.herts.ac.uk]

 To cite this document: BenchChem. [Physicochemical Properties of Amidosulfuron
Crystalline Powder: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046393#physicochemical-properties-of-
amidosulfuron-crystalline-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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